Cas no 10529-34-7 (2-Methylquinoline-4,8-diol)

• Product Name: 2-Methylquinoline-4,8-diol
• CAS No: 10529-34-7
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD09057745
• CID: 3154252
• PubChem ID: 12838980
• Update Time: 2025-11-01

2-Methylquinoline-4,8-diol Chemical and Physical Properties

Names and Identifiers

• 2-Methylquinoline-4,8-diol
• 2-methyl-4,8-quinolinediol
• 10529-34-7
• G69337
• CHEMBL4528593
• 8-hydroxy-2-methyl-1H-quinolin-4-one
• MFCD09057745
• F3308-2806
• AKOS002367658
• AS-871/43475451

• MDL： MFCD09057745
• Inchi： 1S/C10H9NO2/c1-6-5-9(13)7-3-2-4-8(12)10(7)11-6/h2-5,12H,1H3,(H,11,13)
• InChI Key： BLXLDINMROIPTE-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2C(C=C(C)NC=21)=O

Computed Properties

• Exact Mass: 175.063328530g/mol
• Monoisotopic Mass: 175.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 260
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49.3Ų

Additional information on 2-Methylquinoline-4,8-diol

Comprehensive Overview of 2-Methylquinoline-4,8-diol (CAS No. 10529-34-7): Properties, Applications, and Market Insights

2-Methylquinoline-4,8-diol (CAS No. 10529-34-7) is a specialized organic compound belonging to the quinoline family. This compound has garnered significant attention in recent years due to its unique chemical structure and versatile applications in pharmaceuticals, agrochemicals, and material science. Researchers and industry professionals frequently search for terms like "2-Methylquinoline-4,8-diol uses", "CAS 10529-34-7 properties", and "quinoline derivatives applications", reflecting the growing interest in this compound.

The molecular formula of 2-Methylquinoline-4,8-diol is C₁₀H₉NO₂, and it features a quinoline backbone substituted with hydroxyl groups at the 4 and 8 positions, along with a methyl group at the 2 position. This structural arrangement contributes to its distinct physicochemical properties, including moderate solubility in polar solvents and stability under standard conditions. Searches for "2-Methylquinoline-4,8-diol solubility" and "quinoline derivative stability" are common among chemists working with this compound.

In the pharmaceutical sector, 2-Methylquinoline-4,8-diol serves as a key intermediate in the synthesis of various bioactive molecules. Its quinoline core makes it particularly valuable for developing compounds with potential antimicrobial and anti-inflammatory properties. Recent studies exploring "quinoline-based drug discovery" and "2-Methylquinoline-4,8-diol biological activity" highlight the compound's relevance in modern medicinal chemistry. The compound's ability to interact with biological targets has also sparked interest in its potential applications in treating certain metabolic disorders.

The agrochemical industry utilizes 2-Methylquinoline-4,8-diol derivatives as building blocks for crop protection agents. Its structural features allow for the development of compounds with specific modes of action against plant pathogens. Queries such as "quinoline derivatives in agriculture" and "2-Methylquinoline-4,8-diol agrochemical applications" reflect the agricultural sector's interest in this compound. Recent trends in sustainable agriculture have further increased demand for specialized quinoline derivatives that offer targeted pest control with minimal environmental impact.

Material science applications of 2-Methylquinoline-4,8-diol include its use as a precursor for functional materials with optical and electronic properties. The compound's conjugated system makes it suitable for developing organic semiconductors and luminescent materials. Researchers investigating "quinoline-based materials" and "organic electronic components" often encounter this compound in their work. The growing field of organic electronics has created new opportunities for quinoline derivatives in flexible displays and energy storage devices.

From a market perspective, the global demand for 2-Methylquinoline-4,8-diol has shown steady growth, particularly in regions with strong pharmaceutical and agrochemical industries. Market analysts tracking "specialty chemicals market trends" and "quinoline derivatives pricing" have noted increasing investment in research and development of advanced quinoline-based compounds. The compound's versatility and the expanding applications of quinoline derivatives in various high-tech industries suggest continued market expansion in the coming years.

Quality control and analytical methods for 2-Methylquinoline-4,8-diol typically involve techniques such as HPLC, GC-MS, and NMR spectroscopy. Professionals searching for "CAS 10529-34-7 analysis methods" or "quinoline derivative characterization" will find these analytical approaches essential for ensuring compound purity and identity. Standardization of synthesis and purification protocols has become increasingly important as applications become more specialized and quality requirements more stringent.

Environmental and safety considerations for handling 2-Methylquinoline-4,8-diol follow standard laboratory practices for organic compounds. While not classified as hazardous under normal conditions, proper ventilation and personal protective equipment are recommended when working with this chemical. Information searches related to "quinoline derivative safety" and "chemical handling precautions" provide important guidelines for researchers and industrial users.

The future research directions for 2-Methylquinoline-4,8-diol appear promising, with ongoing investigations into its potential in drug development, advanced materials, and specialty chemical applications. The compound's structural flexibility allows for numerous modifications, making it a valuable scaffold for innovation. As interest grows in "sustainable chemical synthesis" and "green chemistry approaches", environmentally friendly production methods for quinoline derivatives like 2-Methylquinoline-4,8-diol are likely to become a focus area for both academic and industrial research.

In conclusion, 2-Methylquinoline-4,8-diol (CAS No. 10529-34-7) represents an important member of the quinoline family with diverse applications across multiple industries. Its unique chemical properties, combined with the growing demand for specialized organic compounds, position it as a compound of continuing interest in scientific and industrial communities. The compound's relevance is reflected in frequent searches for "quinoline derivative synthesis", "2-Methylquinoline-4,8-diol suppliers", and "specialty chemical applications", indicating its established role in modern chemistry and technology.